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Compound of Interest

2-Hydroxy-1-(4-
Compound Name:

nitrophenyl)ethanone
CAS No.: 64611-67-2

Cat. No.: B1267310

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
safety information, and potential applications of 2-Hydroxy-1-(4-nitrophenyl)ethanone (CAS
No: 64611-67-2). Due to the limited availability of published experimental data for this specific
compound, this guide also contextualizes its characteristics within the broader class of
hydroxyacetophenones and provides representative experimental protocols based on
established chemical methodologies.

Core Chemical Identity and Properties

2-Hydroxy-1-(4-nitrophenyl)ethanone is a substituted acetophenone characterized by a
hydroxyl group on the alpha-carbon of the ethanone chain and a nitro group at the para
position of the phenyl ring.
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Identifier Value Reference
2-Hydroxy-1-(4-
Chemical Name _ ydroxy-1
nitrophenyl)ethanone
CAS Number 64611-67-2 [1]
Molecular Formula CsH7NOa4 [1]

Molecular Weight 181.15 g/mol
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Hydroxy-1-(4-
nitrophenyl)ethanone. These properties are crucial for its handling, storage, and application in
experimental settings.

Property Value Reference
Appearance Solid

Melting Point 140-143 °C [1]

Boiling Point 338.4 °C at 760 mmHg [1]

Density 1.39 g/cm3 [1]

Flash Point 152.6 °C [1]

pKa (Predicted) 12.42 +0.10 [1]

LogP (Predicted) 1.293 [1]

Storage Temperature

Room Temperature, Sealed in

Dry Conditions
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Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone

The most common and highest-yielding synthetic route to 2-Hydroxy-1-(4-
nitrophenyl)ethanone is through the hydrolysis of its a-bromo precursor, 2-bromo-1-(4-
nitrophenyl)ethanone (also known as 4-nitrophenacyl bromide).

Synthetic Pathway

Starting Material

4-Nitrophenacyl Bromide
(CAS: 99-81-0)

Hydrolysis
(e.g., ag. NaHCOs or H20/Base)

Final Rroduct

2-Hydroxy-1-(4-nitrophenyl)ethanone
(CAS: 64611-67-2)

Click to download full resolution via product page

Caption: Synthesis of 2-Hydroxy-1-(4-nitrophenyl)ethanone from 4-Nitrophenacyl Bromide.

Experimental Protocol: Synthesis via Hydrolysis of 4-
Nitrophenacyl Bromide

The following is a representative experimental protocol for the synthesis of 2-Hydroxy-1-(4-
nitrophenyl)ethanone, adapted from general procedures for the conversion of a-haloketones
to a-hydroxyketones.

Materials:

e 2-Bromo-1-(4-nitrophenyl)ethanone (4-nitrophenacyl bromide)
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e Sodium bicarbonate (NaHCO3)

e Acetone

o Water (deionized)

o Ethyl acetate

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Reflux condenser

o Magnetic stirrer with heating plate

e Separatory funnel

 Rotary evaporator

e Bilchner funnel and filter flask

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, suspend 10.0 g (40.9 mmol) of 2-bromo-1-(4-nitrophenyl)ethanone in a
mixture of 100 mL of acetone and 50 mL of water.

o Addition of Base: To the suspension, add 6.88 g (81.9 mmol) of sodium bicarbonate in
portions over 15 minutes.

» Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g.,
ethyl acetate/hexane).
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o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
acetone using a rotary evaporator.

» Extraction: Transfer the remaining aqueous mixture to a separatory funnel and extract with
ethyl acetate (3 x 75 mL).

e Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine
(1 x 50 mL).

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent in vacuo to yield the crude product.

 Purification: The crude solid can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or ethyl acetate/hexane, to afford pure 2-Hydroxy-1-(4-
nitrophenyl)ethanone.

Spectroscopic and Analytical Data

There is a notable absence of publicly available experimental spectroscopic data (*H NMR, 3C
NMR, IR, Mass Spectrometry) for 2-Hydroxy-1-(4-nitrophenyl)ethanone. Major chemical
suppliers, such as Sigma-Aldrich, explicitly state that they do not collect analytical data for this
product as it is supplied for early discovery research. Researchers are advised to perform their
own analytical characterization upon synthesis or purchase to confirm the identity and purity of
the compound.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Hydroxy-1-(4-nitrophenyl)ethanone is not readily
available. However, based on the SDS for the structurally similar compound 2-bromo-1-(4-
nitrophenyl)ethanone, the following hazards should be anticipated.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
H373: May cause damage to
Specific Target Organ Toxicity organs (Kidney, Liver) through
Category 2
(Repeated Exposure) prolonged or repeated
exposure if swallowed
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life

Environment, Acute Hazard

Recommended Precautionary Measures

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Applications in Research and Drug Development

Direct studies on the biological activity or applications of 2-Hydroxy-1-(4-

nitrophenyl)ethanone are not available in the current scientific literature. However, the

broader class of substituted acetophenones is known for a wide range of pharmacological

activities, suggesting potential areas of investigation for this compound.
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Context within Substituted Acetophenones

Substituted acetophenones are versatile scaffolds in medicinal chemistry and are known to
exhibit various biological activities, including:

» Antimicrobial and Antifungal Activity: Many hydroxy-substituted acetophenones have
demonstrated significant activity against various bacterial and fungal strains, including
important plant pathogens[2][3].

» Antioxidant and Anti-inflammatory Properties: The phenolic nature of many acetophenones
contributes to their antioxidant potential by scavenging free radicals. Compounds like
paeonol and apocynin are well-studied for their anti-inflammatory effects[3][4].

» Cytotoxic and Anticancer Potential: Certain acetophenone derivatives have been
investigated for their cytotoxic effects against various cancer cell lines[3][5].

Given its structure, 2-Hydroxy-1-(4-nitrophenyl)ethanone could be a valuable intermediate
for the synthesis of more complex molecules or a candidate for screening in assays related to
the activities mentioned above. The nitroaromatic moiety is also a key feature in several
approved drugs, although it can also be associated with toxicity[2][3].

Potential as a Synthetic Intermediate

The a-hydroxyketone functionality is a valuable synthon in organic synthesis. It can be a
precursor to various heterocyclic compounds and other complex molecules. For instance, the
closely related 2-bromo-1-(4-hydroxyphenyl)ethanone is a known intermediate in the synthesis
of adrenaline-type drugs[6]. This suggests that 2-Hydroxy-1-(4-nitrophenyl)ethanone could
serve a similar role as a building block in pharmaceutical synthesis.

Conclusion

2-Hydroxy-1-(4-nitrophenyl)ethanone is a chemical compound with well-defined physical
properties but limited publicly available biological and spectroscopic data. Its synthesis is
straightforward, primarily through the hydrolysis of its bromo-precursor. While its direct
applications are yet to be explored, its structural features place it within the versatile class of
substituted acetophenones, which are of significant interest in drug discovery and development
for their diverse pharmacological activities. Researchers working with this compound should
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perform thorough in-house characterization and handle it with the precautions appropriate for a
potentially hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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